N-(4-ethoxyphenyl)-6-methyl-2-(4-morpholinyl)-4-pyrimidinamine

• IUPAC Name: N-(4-ethoxyphenyl)-6-methyl-2-morpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C17H22N4O2/c1-3-23-15-6-4-14(5-7-15)19-16-12-13(2)18-17(20-16)21-8-10-22-11-9-21/h4-7,12H,3,8-11H2,1-2H3,(H,18,19,20)
• InChI Key: MOPXOUCQMKVGAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3CCOCC3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-(4-ethoxyphenyl)-6-methyl-2-(4-morpholinyl)-4-pyrimidinamine, also known as Emapunil, is a pyrimidine-based compound that has been extensively studied for its potential therapeutic applications. This compound has been identified as a selective antagonist of the α2β1 integrin receptor, which plays a crucial role in cell adhesion and migration.

Scientific Research Applications

Scientific Research Applications

Environmental Impact and Ecotoxicology

Research in environmental science and ecotoxicology examines the fate, behavior, and potential impacts of chemical compounds on ecosystems. Studies on compounds such as alkylphenols and their ethoxylates, which are widely used in industrial applications, have highlighted their persistence and endocrine-disrupting effects in aquatic environments. Such research underscores the importance of understanding chemical degradation products and their ecological consequences (G. Ying, B. Williams, & R. Kookana, 2002; C. Staples et al., 2004).

Biomedical Applications

In the biomedical field, phosphorus-containing polymers have garnered attention for their biocompatibility and potential in drug delivery, dentistry, and regenerative medicine. The presence of phosphorus contributes to these materials' unique properties, making them suitable for various medical applications (S. Monge et al., 2011).

Analytical Methods in Biochemistry

The development of analytical methods to detect and quantify specific chemical compounds in biological matrices is crucial for understanding their biological effects and exposure levels. Techniques involving chromatography and mass spectrometry are particularly valuable for sensitive and selective analysis, facilitating research in toxicology and pharmacology (S. F. Teunissen et al., 2010).

Optoelectronic Materials

The synthesis and application of chemical compounds, including quinazolines and pyrimidines, in optoelectronics highlight the intersection of chemistry and material science. These compounds' incorporation into luminescent materials and electronic devices demonstrates the potential for creating novel optoelectronic materials with advanced functionalities (G. Lipunova et al., 2018).